Cas no 261943-97-9 (2,6-Difluoro-3-methylphenylacetic acid)
261943-97-9 structure
Product Name:2,6-Difluoro-3-methylphenylacetic acid
CAS No:261943-97-9
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD01631338
CID:92623
PubChem ID:2774155
Update Time:2025-04-18
2,6-Difluoro-3-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-3-methylphenylacetic acid
- 2-(2,6-difluoro-3-methylphenyl)acetic acid
- 2,5-DICHLOROSULFANILIC ACID
- JRD-1017
- PS-8477
- EN300-1137705
- FT-0676360
- 2-(2, 6-difluoro-3-methylphenyl)acetic acid
- 261943-97-9
- CS-0439144
- D96273
- SCHEMBL2142648
- MFCD01631338
- AKOS005258508
- Benzeneacetic acid, 2,6-difluoro-3-methyl-
- DTXSID40378917
- 2-(2,6-Difluoro-3-methylphenyl)aceticacid
- (2,6-difluoro-3-methylphenyl)acetic acid
- SY062561
-
- MDL： MFCD01631338
- Inchi： 1S/C9H8F2O2/c1-5-2-3-7(10)6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
- InChI Key： XMNMLOQKAUVILT-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC=C(C=1CC(=O)O)F
Computed Properties
- Exact Mass: 186.04900
- Monoisotopic Mass: 186.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 37.30000
- LogP: 1.90030
2,6-Difluoro-3-methylphenylacetic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38-25
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
2,6-Difluoro-3-methylphenylacetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,6-Difluoro-3-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005021-1g |
2,6-Difluoro-3-methylphenylacetic acid |
261943-97-9 | 1g |
1527.0CNY | 2021-07-13 | ||
| TRC | D420750-10mg |
2,6-Difluoro-3-methylphenylacetic Acid |
261943-97-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D420750-50mg |
2,6-Difluoro-3-methylphenylacetic Acid |
261943-97-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D420750-100mg |
2,6-Difluoro-3-methylphenylacetic Acid |
261943-97-9 | 100mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005021-1g |
2,6-Difluoro-3-methylphenylacetic acid |
261943-97-9 | 1g |
1527CNY | 2021-05-08 | ||
| Alichem | A019109969-10g |
2-(2,6-Difluoro-3-methylphenyl)acetic acid |
261943-97-9 | 95% | 10g |
$455.40 | 2023-09-02 | |
| Apollo Scientific | PC0262-1g |
2,6-Difluoro-3-methylphenylacetic acid |
261943-97-9 | 98% | 1g |
£62.00 | 2025-02-19 | |
| Apollo Scientific | PC0262-5g |
2,6-Difluoro-3-methylphenylacetic acid |
261943-97-9 | 98% | 5g |
£240.00 | 2025-02-19 | |
| abcr | AB129855-1 g |
2,6-Difluoro-3-methylphenylacetic acid; 98% |
261943-97-9 | 1 g |
€161.00 | 2023-07-20 | ||
| abcr | AB129855-5 g |
2,6-Difluoro-3-methylphenylacetic acid; 98% |
261943-97-9 | 5 g |
€509.90 | 2023-07-20 |
2,6-Difluoro-3-methylphenylacetic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
261943-97-9 (2,6-Difluoro-3-methylphenylacetic acid) Related Products
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